Cas no 519-67-5 (2,5-Dihydroxy-3,6-bis(4-hydroxyphenyl)-2,5-cyclohexadiene-1,4-dione)

• Product Name: 2,5-Dihydroxy-3,6-bis(4-hydroxyphenyl)-2,5-cyclohexadiene-1,4-dione
• CAS No: 519-67-5
• Molecular Formula: C₁₈H₁₂O₆
• Molecular Weight: 324.28428
• CID: 936174
• PubChem ID: 99148

2,5-Dihydroxy-3,6-bis(4-hydroxyphenyl)-2,5-cyclohexadiene-1,4-dione Properties

Names and Identifiers

• 2,5-Dihydroxy-3,6-bis(4-hydroxyphenyl)-2,5-cyclohexadiene-1,4-dione
• 2,5-dihydroxy-3,6-bis(4-hydroxyphenyl)cyclohexa-2,5-diene-1,4-dione
• 2,4-dione, 2,5-dihydroxy-3,6-bis(4-hydroxyphenyl)-
• AC1L40OV
• Atromentin
• NSC187730
• NSC-187730
• p-Benzoquinone,5-dihydroxy-3,6-bis(p-hydroxyphenyl)-
• SureCN9176577
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3,6-bis(4-hydroxyphenyl)-
• 2,5-dihydroxy-3,6-bis(4-hydroxyphenyl)-1,4-benzoquinone
• 519-67-5
• AKOS040750627
• Q4817643
• 1(4),2(3),2(6),3(4)-tetrahydroxy[1(1),2(1):2(4),3(1)-terphenyl]-2(2),2(5)-dione
• CHEBI:149660
• p-Benzoquinone, 2,5-dihydroxy-3,6-bis(p-hydroxyphenyl)-
• 2,5-Dihydroxy-3,6-bis(4-hydroxyphenyl)benzo-1,4-quinone #
• 3',4,4'',6'-tetrahydroxy[1,1':4',1''-terphenyl]-2',5'-dione
• BDBM50536674
• 2,5-dihydroxy-3,6-bis(p-hydroxyphenyl)-p-benzoquinone
• UNII-59557692U6
• DTXSID60199863
• SCHEMBL9176577
• CHEMBL4593579
• 59557692U6
• FKQQKMGWCJGUCS-UHFFFAOYSA-N
• NSC 187730
• GLXC-20759

• InChIKey： FKQQKMGWCJGUCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H12O6/c19-11-5-1-9(2-6-11)13-15(21)17(23)14(18(24)16(13)22)10-3-7-12(20)8-4-10/h1-8,19-21,24H
• SMILES： C1=CC(=CC=C1C2=C(C(=O)C(=C(C2=O)O)C3=CC=C(C=C3)O)O)O

Computed Properties

• Exact Mass: 324.06336
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 324.06338810g/mol
• Heavy Atom Count: 24
• Complexity: 547
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones